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Compound of Interest

Compound Name: 4-(2-Methoxyethoxy)benzonitrile
CAS No.: 80407-66-5
Cat. No.: B1353073
Get Quote
. J

Compound Identification & Physical Profile

User Query:“l received this compound, but the physical state seems ambiguous (semi-

solid/solid). Is this normal?”

Technical Insight: Yes, this is expected behavior for 4-(2-Methoxyethoxy)benzonitrile. This
compound is a low-melting solid with a melting point range typically between 44-46°C [1].

Depending on your laboratory's ambient temperature and shipping conditions, it may arrive as
a fused solid, a semi-solid, or a crystalline powder. This physical instability near room
temperature requires specific handling protocols to ensure accurate weighing and
stoichiometry.
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Property Value Technical Note

Benzonitrile ring with para- ) ) o
The ether tail adds lipophilicity;

Chemical Structure substituted methoxyethoxy tail. o )
o the nitrile is the reactive center.
) ) ) ) Critical: May melt in warm
Physical State Solid / Low-Melting Solid
storage (>30°C).
] ] Avoid storing near equipment
Melting Point 44-46°C [1]

exhaust or in direct sunlight.

B DMSO, Methanol, DCM, Ethyl )
Solubility Acetat Insoluble in water.
cetate

o Potential for slow peroxide
N Good, but ether tail is )
Stability o formation over extended
oxidation-prone.
storage.

Storage Recommendations (Critical Protocol)

User Query:“How should | store this to prevent degradation over 6+ months?”

Expert Recommendation: Due to the ether linkage (methoxyethoxy group), this compound has
a latent susceptibility to auto-oxidation (peroxide formation) upon exposure to air, and the nitrile
group requires protection from moisture to prevent hydrolysis to the amide/acid.

Storage Decision Matrix

Short Term (<1 Month)

W Desiccator / RT
Incoming Shipment Check Seal & Temp Storage

Long Term (>1 Month)
Refrigerator (2-8°C)

Best Practice

Purge Headspace
(Argon/Nitrogen)

Prevent Oxidation

Click to download full resolution via product page

Figure 1: Decision matrix for storage based on usage duration. Note that refrigeration is
preferred to maintain the solid state.
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Detailed Storage Protocol

e Temperature: Store at 2—-8°C.

o Reasoning: Keeping the compound well below its melting point (44°C) prevents "caking"
and surface area reduction, which can trap moisture and accelerate degradation.

e Atmosphere: Store under Inert Gas (Argon or Nitrogen).

o Reasoning: The methoxyethoxy tail is an ether. While less reactive than diisopropyl ether,
ethers can slowly form peroxides. Inert gas excludes oxygen, mitigating this risk [2].

o Container: Amber glass vial with a PTFE-lined screw cap.

o Reasoning: Amber glass protects from light (UV can degrade aromatic nitriles); PTFE
prevents leaching of plasticizers which can occur with low-melting organic solids.

Handling & Solubilization Guide

User Query:*The compound is sticking to my spatula and difficult to weigh. How do | handle

this?”

Troubleshooting Guide: Because the melting point is near human body temperature, the heat
transfer from handling the vial or using a warm spatula can cause the solid to become tacky.

Handling Workflow
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Check Physical State
(Is it fused/melted?)

State: Free-flowing Powder State: Fused/Sticky Block

Chill Vial (4°C) Alternative: Warm to 50°C
for 30 mins Handle as Liquid
Weigh quickly Pipette by Density
(Cold Spatula) (d=1.09 g/mL)

Click to download full resolution via product page

Figure 2: Handling logic for low-melting solids. Chilling restores brittleness for weighing; melting
allows volumetric transfer.

Solubilization FAQs

Q: What is the best solvent for NMR/Stock solutions?
e A:DMSO-d6 or Chloroform-d (CDCI3).

o Protocol: The compound is highly lipophilic. For biological assays, prepare a 100 mM
stock in DMSO. It will remain stable at -20°C for up to 6 months.

o Avoid: Water or aqueous buffers directly. It will precipitate immediately.
Q: Can | use alcohols?
e A:Yes, Methanol and Ethanol are good solvents.[2]

o Caution: If using for reactions involving strong acids/bases, avoid alcohols as they may
participate in trans-esterification or Pinner reaction side-products with the nitrile group [3].
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Safety & Emergency Response

User Query:“Are there specific hazards beyond standard chemical handling?”

Safety Profile (Nitrile Specifics): While this specific nitrile is an intermediate, aromatic nitriles
carry inherent risks.

o Skin Absorption:
o Risk: Nitriles can penetrate standard latex gloves.

o Recommendation: Use Nitrile gloves (min 0.11mm thickness) or double-glove. Change
immediately if splashed.

» Metabolic Toxicity:

o Mechanism: Aromatic nitriles are generally more stable than aliphatic ones, but metabolic
processing can theoretically release cyanide ions, though this is slow for benzonitriles.

o Symptom Watch: Headache, dizziness, or weakness after handling.
e First Aid:
o Inhalation: Remove to fresh air.

o Skin: Wash with soap and water for 15 minutes. Do not use organic solvents to clean skin,
as this increases absorption.

Troubleshooting Common Issues
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Issue Probable Cause Corrective Action

Check purity via HPLC. If

S ) >98%, the color may be a
_ Oxidation of the ether tail or
Sample is Yellow ) - trace chromophore. If <95%,
trace phenol impurities. o o
repurify via recrystallization

(EtOH/Water).

Sample absorbed water _ _
Dry in a vacuum desiccator

Hygroscopicity (common if stored cold and
over P205 for 24 hours.

opened warm).

Nitrile stretch appears ~2220-

) ] 2240 cm™1. If absent, the
o o ) Hydrolysis to amide (rare) or
"Missing" Nitrile Peak in IR ] compound may have
masking. )
hydrolyzed to the amide (check

for C=0 ~1680 cm™1).
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(Note: CAS 80036-62-6 provided in the prompt is cross-referenced with the chemically identical
structure under CAS 80407-66-5 found in literature. Always verify the Certificate of Analysis for
your specific batch.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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